Cas no 35490-07-4 (methyl 2-methyl-4-oxocyclohex-2-enecarboxylate)

Methyl 2-methyl-4-oxocyclohex-2-enecarboxylate is a cyclic enone ester with a versatile reactivity profile, making it a valuable intermediate in organic synthesis. Its α,β-unsaturated carbonyl structure enables participation in Michael additions, Diels-Alder reactions, and other conjugate addition processes. The methyl ester group enhances solubility in organic solvents and facilitates further functionalization. The compound’s rigid cyclohexenone framework is useful in constructing complex heterocycles and natural product analogs. Its stability under standard conditions allows for straightforward handling and storage. This intermediate is particularly relevant in pharmaceutical and agrochemical research, where its structural features support the development of biologically active molecules.
methyl 2-methyl-4-oxocyclohex-2-enecarboxylate structure
35490-07-4 structure
Product Name:methyl 2-methyl-4-oxocyclohex-2-enecarboxylate
CAS No:35490-07-4
MF:C9H12O3
MW:168.189783096313
MDL:MFCD11977354
CID:293422
PubChem ID:11019249
Update Time:2025-06-07

methyl 2-methyl-4-oxocyclohex-2-enecarboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-methyl-4-oxocyclohex-2-enecarboxylate
    • 2-Cyclohexene-1-carboxylic acid, 2-methyl-4-oxo-, methyl ester
    • methyl 2-methyl-4-oxocyclohex-2-ene-1-carboxylate
    • 2-methyl-4-oxo-1-cyclohex-2-enecarboxylic acid methyl ester
    • 2-Methyl-4-oxo-2-cyclohexene-1-carboxylic acid methyl ester
    • AGOJIHXCXNTMPM-UHFFFAOYSA-N
    • DTXSID10452056
    • METHYL2-METHYL-4-OXOCYCLOHEX-2-ENECARBOXYLATE
    • Methyl 2-methyl-4-oxo-cyclohex-2-ene-1-carboxylate
    • 134209-76-0
    • A822835
    • SCHEMBL2015282
    • 2-Cyclohexene-1-carboxylic acid, 2-methyl-4-oxo-, methyl este
    • CS-0459893
    • 35490-07-4
    • MDL: MFCD11977354
    • Inchi: 1S/C9H12O3/c1-6-5-7(10)3-4-8(6)9(11)12-2/h5,8H,3-4H2,1-2H3
    • InChI Key: AGOJIHXCXNTMPM-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C(C)=CC(CC1)=O)=O

Computed Properties

  • Exact Mass: 168.07866
  • Monoisotopic Mass: 168.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37

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methyl 2-methyl-4-oxocyclohex-2-enecarboxylate Related Literature

Additional information on methyl 2-methyl-4-oxocyclohex-2-enecarboxylate

Recent Advances in the Study of Methyl 2-methyl-4-oxocyclohex-2-enecarboxylate (CAS: 35490-07-4) and Its Applications in Chemical Biology and Medicine

Methyl 2-methyl-4-oxocyclohex-2-enecarboxylate (CAS: 35490-07-4) is a cyclohexenone derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its α,β-unsaturated carbonyl structure, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of anti-inflammatory, anticancer, and antimicrobial agents. The unique reactivity of this compound, attributed to its conjugated system, makes it a valuable scaffold for designing novel therapeutic agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of methyl 2-methyl-4-oxocyclohex-2-enecarboxylate as a precursor in the synthesis of small-molecule inhibitors targeting the NF-κB pathway. The study demonstrated that derivatives of this compound exhibited potent anti-inflammatory activity by suppressing the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings highlight the potential of this scaffold in developing new treatments for chronic inflammatory diseases.

Another notable application of methyl 2-methyl-4-oxocyclohex-2-enecarboxylate was reported in a 2022 ACS Chemical Biology article, where it was utilized as a building block for the synthesis of hybrid molecules with dual activity against bacterial and fungal pathogens. The study revealed that these hybrids exhibited broad-spectrum antimicrobial activity, with minimal cytotoxicity to mammalian cells. This research underscores the compound's utility in addressing the growing challenge of antimicrobial resistance.

Recent advancements in synthetic methodologies have also enhanced the accessibility of methyl 2-methyl-4-oxocyclohex-2-enecarboxylate. A 2023 Organic Letters publication described a novel catalytic asymmetric synthesis route, enabling the production of enantiomerically pure derivatives. This breakthrough is expected to facilitate the exploration of stereoselective biological activities, paving the way for more targeted drug development.

In conclusion, methyl 2-methyl-4-oxocyclohex-2-enecarboxylate (CAS: 35490-07-4) continues to be a focal point in chemical biology and pharmaceutical research. Its diverse applications, ranging from anti-inflammatory agents to antimicrobial hybrids, demonstrate its significance as a versatile scaffold. Future research is likely to explore its potential in other therapeutic areas, leveraging its unique chemical properties to address unmet medical needs.

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